molecular formula C17H17N3O7S B3955133 methyl 3-[({2-[4-(aminosulfonyl)phenyl]ethyl}amino)carbonyl]-5-nitrobenzoate

methyl 3-[({2-[4-(aminosulfonyl)phenyl]ethyl}amino)carbonyl]-5-nitrobenzoate

Cat. No. B3955133
M. Wt: 407.4 g/mol
InChI Key: YOJOHKAENFBBFH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-[({2-[4-(aminosulfonyl)phenyl]ethyl}amino)carbonyl]-5-nitrobenzoate is a chemical compound that belongs to the family of benzoates. It is a synthetic compound that has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of methyl 3-[({2-[4-(aminosulfonyl)phenyl]ethyl}amino)carbonyl]-5-nitrobenzoate is not fully understood. It is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to reduce inflammation. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Methyl 3-[({2-[4-(aminosulfonyl)phenyl]ethyl}amino)carbonyl]-5-nitrobenzoate has a number of advantages for lab experiments. It is a synthetic compound, which means that it can be easily produced in large quantities. It is also relatively stable and can be stored for long periods of time. However, there are also some limitations to its use in lab experiments. It is a relatively new compound, which means that its properties and potential applications are still being studied. It is also a complex compound, which means that it can be difficult to work with in certain experiments.

Future Directions

There are a number of future directions for the study of methyl 3-[({2-[4-(aminosulfonyl)phenyl]ethyl}amino)carbonyl]-5-nitrobenzoate. One potential direction is the study of its potential use in cancer treatment. It has been shown to have anticancer properties, and further research could help to determine its potential as a cancer treatment. Another potential direction is the study of its potential use as an anti-inflammatory agent. It has been shown to reduce inflammation, and further research could help to determine its potential as an anti-inflammatory treatment. Finally, further research could help to determine the full range of biochemical and physiological effects of this compound, which could lead to new applications and potential treatments.

Scientific Research Applications

Methyl 3-[({2-[4-(aminosulfonyl)phenyl]ethyl}amino)carbonyl]-5-nitrobenzoate has been extensively studied for its potential applications in scientific research. It has been shown to have anticancer properties and has been studied for its potential use in cancer treatment. It has also been studied for its potential use as an anti-inflammatory agent and as a potential treatment for Alzheimer's disease.

properties

IUPAC Name

methyl 3-nitro-5-[2-(4-sulfamoylphenyl)ethylcarbamoyl]benzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17N3O7S/c1-27-17(22)13-8-12(9-14(10-13)20(23)24)16(21)19-7-6-11-2-4-15(5-3-11)28(18,25)26/h2-5,8-10H,6-7H2,1H3,(H,19,21)(H2,18,25,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YOJOHKAENFBBFH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC(=CC(=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17N3O7S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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